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Abstract
This application note details a robust and validated High-Performance Liquid Chromatography

with Ultraviolet detection (HPLC-UV) method for the quantitative analysis of Chamaejasmenin

C, a biflavonoid isolated from the roots of Stellera chamaejasme. This method is designed for

accuracy, precision, and reliability, making it suitable for phytochemical analysis, quality control

of herbal extracts, and pharmacokinetic studies. The protocol provides a comprehensive guide

from sample preparation to data analysis, ensuring reproducible results for researchers in

natural product chemistry and drug development.

Introduction
Chamaejasmenin C is a C-3/C-3"-biflavanone found in the medicinal plant Stellera

chamaejasme, a species with a history of use in traditional medicine.[1] The pharmacological

potential of compounds from this plant necessitates reliable analytical methods for their

quantification in various matrices. This document provides a detailed protocol for the

quantification of Chamaejasmenin C using a reversed-phase HPLC-UV system. The method is

developed based on established principles of flavonoid analysis and is validated to ensure its

performance.
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Materials and Reagents
Chamaejasmenin C reference standard (>98% purity)

HPLC-grade methanol

HPLC-grade acetonitrile

HPLC-grade water (e.g., Milli-Q or equivalent)

Formic acid (analytical grade)

Plant material (Stellera chamaejasme root powder) or sample extracts

0.45 µm syringe filters

Instrumentation
A standard HPLC system equipped with the following components is required:

Binary or quaternary pump

Autosampler

Column oven

UV-Vis or Diode Array Detector (DAD)

Chromatography data acquisition and processing software

Chromatographic Conditions
The following table summarizes the optimized chromatographic conditions for the analysis of

Chamaejasmenin C.
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Parameter Condition

Column
C18 reversed-phase column (e.g., 4.6 x 250

mm, 5 µm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient
0-25 min, 30-70% B; 25-30 min, 70-30% B; 30-

35 min, 30% B

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Detection Wavelength 288 nm*

*Note: The UV absorption maximum for flavanones typically falls between 280 nm and 290 nm.

288 nm is a recommended starting point and should be confirmed by running a UV scan of a

pure standard of Chamaejasmenin C.

Protocols
Standard Solution Preparation

Stock Solution (1 mg/mL): Accurately weigh 10 mg of Chamaejasmenin C reference

standard and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with methanol to obtain concentrations ranging from 1 µg/mL to

100 µg/mL.

Sample Preparation (from Stellera chamaejasme root
powder)

Extraction: Accurately weigh 1 g of dried and powdered root material into a flask. Add 20 mL

of 70% acetone and perform ultrasonication for 30 minutes.
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Filtration: Filter the extract through Whatman No. 1 filter paper.

Repeat Extraction: Repeat the extraction process on the residue twice more.

Combine and Evaporate: Combine the filtrates and evaporate to dryness under reduced

pressure using a rotary evaporator.

Reconstitution: Reconstitute the dried extract with 5 mL of methanol.

Final Filtration: Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC

vial before injection.

Method Validation
The developed HPLC-UV method was validated according to standard guidelines for linearity,

precision, accuracy, limit of detection (LOD), and limit of quantification (LOQ).

Validation Parameter Result

Linearity (Concentration Range) 1 - 100 µg/mL

Correlation Coefficient (r²) > 0.999

Precision (Intra-day & Inter-day, %RSD) < 2%

Accuracy (Recovery, %) 98 - 102%

Limit of Detection (LOD) 0.1 µg/mL

Limit of Quantification (LOQ) 0.3 µg/mL

Data Presentation
The following table presents hypothetical quantitative data for the amount of Chamaejasmenin

C in different batches of Stellera chamaejasme root extract.
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Sample Batch
Chamaejasmenin C
Concentration (mg/g of dry
extract)

%RSD (n=3)

Batch A 15.2 1.5

Batch B 14.8 1.8

Batch C 16.1 1.2
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Caption: Experimental workflow for the quantification of Chamaejasmenin C.
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Caption: Logical relationship of key concepts in this application note.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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